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Compound of Interest

Compound Name: Americium chloride

Cat. No.: B081593

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of americium(lll)
chloride (AmClIs) in various solvents. Due to its radioactivity, handling and experimentation with
americium and its compounds require specialized facilities and adherence to strict safety
protocols. This document synthesizes available data on the solubility of AmCls in agueous and
non-aqueous systems, outlines experimental methodologies for solubility determination, and
presents visual representations of its chemical behavior and relevant experimental workflows.

Physicochemical Properties of Americium(lll)
Chloride

Americium(lIl) chloride is a pink, hygroscopic crystalline solid with the chemical formula AmCls.
It exists in both anhydrous and hydrated forms, with the hexahydrate (AmCls-6H20) being
common.[1][2] The anhydrous form has a hexagonal crystal structure, while the hexahydrate
has a monoclinic structure.[1]

Table 1: Physicochemical Properties of Americium(lll) Chloride
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Property Value References
Chemical Formula AmCls [1]

Molar Mass 349.42 g/mol (anhydrous) [3]
Appearance Pink hexagonal crystals [11[3]
Density 5.87 g/cm?3 [3]

Melting Point 715 °C [3]

Boiling Point 850 °C [1]

Hexagonal (anhydrous),
Crystal Structure o [11[3]
Monoclinic (hexahydrate)

Solubility in Aqueous Solutions

The solubility of americium(lll) chloride in aqueous solutions is significantly influenced by
factors such as pH, temperature, and the concentration of other ions, particularly chloride ions.
In aqueous environments, the trivalent oxidation state (Am3*) is the most stable.[3][4]

Speciation in Aqueous Solutions

In dilute, non-complexing aqueous solutions, the americium(lll) ion exists as a hydrated cation,
[Am(H20)n]3*.[3] However, the speciation of americium is heavily dependent on the chemical
conditions of the solution.

o Hydrolysis: In solutions with low acidity, Am(lll) undergoes hydrolysis to form various hydroxo
complexes, which can lead to the precipitation of americium hydroxide [Am(OH)s].[5][6]

o Carbonate Complexation: In the presence of carbonate ions, americium forms strong
carbonate complexes, which can significantly increase its solubility.[7]

o Chloride Complexation: The presence of chloride ions in the solution leads to the stepwise
formation of chloro-complexes, [AMCIx(H20)n-x]3*.[3] At room temperature, the formation of
inner-sphere chloro-complexes is not significant unless the chloride concentration is very
high (typically greater than 8 M).[3] However, at elevated temperatures, the formation of
these complexes is favored even at lower chloride concentrations. For instance, at 200 °C, a
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chloride concentration of just 3 M is sufficient to induce observable complex formation.[3] In
highly concentrated lithium chloride solutions (e.g., ~14 M LiCl), inner-sphere chloride
complexation is observed even at room temperature.[3]

The following diagram illustrates the general speciation pathway of Am(lll) in an aqueous
chloride solution as the chloride concentration increases.

Click to download full resolution via product page

Aqueous Speciation of Am(IIl) with Increasing Chloride Concentration.

Quantitative Solubility Data in Aqueous Solutions

While americium(lll) compounds are generally considered soluble in acidic and neutral
agueous solutions, precise quantitative data for AmCls in pure water is not readily available in
the literature.[4] The solubility is highly dependent on the factors mentioned above, leading to a
range of reported values under different conditions. The formation of insoluble hydroxides or
carbonates can limit the apparent solubility.[5][7]

Solubility in Organic Solvents

Quantitative solubility data for americium(lll) chloride in common organic solvents is scarce in
the published literature.[8] This is partly due to the challenges associated with handling highly
radioactive materials for such measurements. However, qualitative information and analogies
with lanthanide elements, which exhibit similar chemistry to actinides in the +3 oxidation state,
can provide some insights.[4]

Europium(lll) chloride (EuCls), a lanthanide analogue of AmCls, is reported to be soluble in
alcohols (like ethanol) and acetone, and slightly soluble in tetrahydrofuran.[9][10][11] Based on
this, it can be inferred that anhydrous americium(lil) chloride may exhibit some solubility in
polar organic solvents.
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Table 2: Estimated Solubility of Americium(IIl) Chloride in Organic Solvents (Based on
Lanthanide Analogues)

Estimated References (for
Solvent Formula .

Solubility Analogue)
Ethanol C2HsOH Soluble [O1[12]
Methanol CHsOH Soluble [13]
Acetone C3HeO Soluble [9][10]
Tetrahydrofuran (THF)  CaHsO Slightly Soluble [10]
Liquid Ammonia NHs Insoluble [4]

It is crucial to note that these are estimations and experimental verification is required for
precise solubility values. Recent research has focused on synthesizing organic-soluble
synthons of anhydrous Am(lll) halides to facilitate studies in non-aqueous chemistry.[8]

Experimental Protocol for Solubility Determination

Determining the solubility of a radioactive compound like americium chloride requires a
carefully planned experimental protocol that ensures radiological safety and accurate
measurements. The following is a generalized protocol based on standard methods for
determining the solubility of inorganic and radioactive compounds.[14][15][16][17]

Materials and Equipment

o Americium(lIl) chloride: Anhydrous or hydrated form of known purity.

Solvents: High-purity water, organic solvents of interest.

Glassware: Vials with screw caps, volumetric flasks, pipettes.

Analytical Balance: For accurate weighing.

Thermostatic Shaker/Incubator: To maintain constant temperature and ensure equilibrium.
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o Centrifuge: To separate the solid phase from the saturated solution.
« Filtration System: Syringe filters (e.g., 0.22 pm) to remove any suspended particles.

o Radiation Detection System: Alpha spectrometer or liquid scintillation counter for quantifying
americium concentration.

o Personal Protective Equipment (PPE): Gloves, lab coat, safety glasses.

o Radiological Containment: Glovebox or fume hood suitable for handling alpha-emitting
radionuclides.

Experimental Workflow

The following diagram outlines a typical workflow for determining the solubility of AmCls.
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Experimental Workflow for Determining Americium Chloride Solubility.
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Step-by-Step Procedure

o Preparation of Saturated Solution:

o In a radiologically controlled environment (e.g., a glovebox), accurately weigh an amount
of AmCls that is in excess of its expected solubility.

o Transfer the weighed AmCls to a vial containing a precise volume of the chosen solvent.
o Securely cap the vial to prevent solvent evaporation.

o Equilibration:
o Place the vial in a thermostatic shaker set to the desired temperature.

o Agitate the mixture for a sufficient period to ensure that equilibrium between the solid and
dissolved phases is reached. This may take several hours to days. The system is
considered to be at equilibrium when the concentration of the solute in the solution
remains constant over time.

e Phase Separation:

o

Once equilibrium is achieved, cease agitation and allow the excess solid to settle.

[e]

To ensure complete separation of the solid phase, centrifuge the vial at a high speed.

o

Carefully withdraw a known aliquot of the clear supernatant using a calibrated pipette. It is
critical not to disturb the solid at the bottom of the vial.

(¢]

For further purification, the collected supernatant can be passed through a syringe filter
(e.g., 0.22 um) to remove any fine particulate matter.

e Analysis:

o Prepare a series of dilutions of the filtered saturated solution using the same solvent.

o Determine the concentration of americium in the diluted solutions using a suitable
radiometric technique such as alpha spectrometry or liquid scintillation counting.
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o From the measured concentration and the dilution factor, calculate the concentration of
americium in the original saturated solution. This value represents the solubility of AmCls
in the specific solvent at the given temperature.

Safety Precautions

 All handling of americium(lll) chloride must be performed in a glovebox or a fume hood
specifically designed for handling alpha-emitting radioactive materials to prevent inhalation
and ingestion.[18]

» Appropriate PPE, including double gloves, a lab coat, and safety glasses, must be worn at all
times.

» All waste generated during the experiment, including contaminated vials, pipette tips, and
solvents, must be disposed of as radioactive waste according to institutional and regulatory
guidelines.

e Regular monitoring of the work area and personnel for radioactive contamination is essential.

Conclusion

The solubility of americium(lll) chloride is a complex topic, with its behavior in aqueous
solutions being heavily dependent on conditions such as pH, temperature, and the presence of
complexing ligands like chloride and carbonate. While its solubility in aqueous media has been
studied to some extent, there is a notable lack of quantitative data for its solubility in common
organic solvents. The information provided in this guide, including the estimated solubilities in
organic solvents based on lanthanide analogues and the detailed experimental protocol, serves
as a valuable resource for researchers. Further experimental work is necessary to definitively
determine the solubility of americium(lll) chloride in a wider range of non-aqueous solvents,
which will be crucial for advancing our understanding of actinide chemistry and for applications
in nuclear fuel reprocessing and waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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